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Compound of Interest

Compound Name: 1,3,5-Undecatriene

Cat. No.: B019402 Get Quote

Essential Safety and Handling Guide for 1,3,5-
Undecatriene
This document provides immediate safety, handling, and disposal protocols for 1,3,5-
Undecatriene, designed for researchers and drug development professionals. Adherence to

these guidelines is critical for ensuring laboratory safety and minimizing exposure risk.

Chemical and Physical Properties
1,3,5-Undecatriene is a colorless to light yellow, volatile liquid.[1][2] It is classified as a

combustible liquid and presents a significant aspiration hazard.[3][4] Understanding its

properties is the first step toward safe handling.
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Property Value Source

Molecular Formula C₁₁H₁₈ [1][3]

Molecular Weight 150.26 g/mol [1][3]

Flash Point ~66 °C (151 °F) [1][5]

Boiling Point ~88 °C @ 1 mmHg [1]

Density ~0.79 - 0.80 g/mL at 25 °C [1][6]

Hazards

Aspiration Hazard (Category

1), Skin Irritation (Category 2),

Acutely Toxic to Aquatic Life

[2][3]

Operational Plan for Handling 1,3,5-Undecatriene
A systematic approach is essential when working with this compound. The following procedural

steps provide a direct guide for safe operational workflow.

Pre-Handling and Area Preparation
Ventilation: All handling must occur in a well-ventilated area, preferably inside a certified

chemical fume hood.[3]

Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and other

ignition sources.[4][7] Use only non-sparking tools and explosion-proof equipment.[3][8]

Safety Equipment: Locate and verify the functionality of the nearest safety shower and

eyewash station before beginning work.

Spill Kit: Have a chemical spill kit rated for flammable liquids readily accessible.

Required Personal Protective Equipment (PPE)
A multi-layered PPE approach is required to prevent skin, eye, and respiratory exposure.

Hand Protection: Wear chemical-impermeable gloves.[3] Given that 1,3,5-Undecatriene
causes skin irritation, selecting the correct glove material (e.g., Nitrile, Neoprene) is critical.
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[3][9] Always consult the glove manufacturer's resistance chart and dispose of gloves

immediately after contamination.

Eye and Face Protection: Chemical safety goggles are mandatory.[10] For procedures with a

higher risk of splashing, use a full-face shield in addition to goggles.[9][11]

Protective Clothing: Wear a flame-resistant lab coat or chemical-resistant coveralls.[4][10]

Ensure clothing provides full coverage.

Respiratory Protection: If working outside a fume hood or if aerosolization is possible, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors.[3][4] A full-face

respirator may be necessary if exposure limits are exceeded.[3]

Step-by-Step Handling Procedure
Grounding: When transferring the chemical between containers, ground and bond all

equipment to prevent static electricity buildup.[7][8]

Dispensing: Use a syringe or pipette for transfers to minimize vapor release. Avoid pouring

directly from large containers.

Containment: Keep containers tightly sealed when not in use.[12]

Heating: If heating is required, use a controlled heating mantle or water bath. Do not use an

open flame.

Post-Handling: After use, securely seal the primary container and store it in a cool, well-

ventilated, designated area away from incompatible materials.[3][12]

Emergency and Spill Response
Minor Spill: For a small spill inside a fume hood, absorb the material with an inert absorbent

(e.g., vermiculite, dry sand). Place the contaminated absorbent into a sealed, labeled

container for hazardous waste disposal.[8]

Major Spill: Evacuate the area immediately. Alert laboratory personnel and safety officers.

Prevent the spill from entering drains.[3]
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Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected skin area

with soap and plenty of water for at least 15 minutes.[3] Seek medical attention if irritation

occurs.[4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[3] Remove contact lenses if present and

easy to do.[4] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[3] This substance is an aspiration hazard and may be

fatal if it enters the airways.[3] Seek immediate emergency medical help.

Decontamination and Disposal Plan
Waste Segregation: All materials contaminated with 1,3,5-Undecatriene, including gloves,

absorbent materials, and empty containers, must be treated as hazardous waste.[12]

Containerization: Place all waste into a suitable, sealed, and clearly labeled container. Liners

may be used, but be aware they may retain product residue.[12]

Disposal: Dispose of the chemical waste through a licensed chemical destruction facility or

via controlled incineration with flue gas scrubbing.[3] Do not discharge into sewer systems or

waterways, as the substance is very toxic to aquatic life.[2][3] Follow all applicable local,

state, and federal regulations for hazardous waste disposal.[12]

Chemical Handling Workflow
The following diagram illustrates the logical flow for safely handling 1,3,5-Undecatriene from

preparation to final disposal.
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Workflow for Handling 1,3,5-Undecatriene

Phase 1: Preparation

Phase 2: Chemical Handling

Phase 3: Post-Handling & Disposal
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Caption: A workflow diagram for the safe handling of 1,3,5-Undecatriene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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